Cas no 52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one)

3-(4-methoxyphenyl)cyclobutan-1-one structure
52498-02-9 structure
Product Name:3-(4-methoxyphenyl)cyclobutan-1-one
CAS No:52498-02-9
Molecular Formula:C11H12O2
Molecular Weight:176.21178
CID:359483
PubChem ID:11446641

3-(4-methoxyphenyl)cyclobutan-1-one Properties

Names and Identifiers

    • 3-(4-Methoxyphenyl)cyclobutanone
    • 3-(4-methoxyphenyl)cyclobutan-1-one
    • Cyclobutanone, 3-(4-methoxyphenyl)-
    • Cyclobutanone,3-(4-methoxyphenyl)
    • DTXSID80466084
    • 3-(p-Methoxyphenyl)cyclobutanone
    • CCA49802
    • SY338486
    • LXEFTIJELDKOQB-UHFFFAOYSA-N
    • EN300-43633
    • AKOS022182207
    • F8880-4520
    • SCHEMBL428339
    • CS-0216456
    • 52498-02-9
    • MFCD11848455
    • MDL: MFCD11848455
    • InChIKey: LXEFTIJELDKOQB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H12O2/c1-13-11-4-2-8(3-5-11)9-6-10(12)7-9/h2-5,9H,6-7H2,1H3
    • SMILES: COC1=CC=C(C=C1)C2CC(=O)C2

Computed Properties

  • Exact Mass: 176.08400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 176.083729621g/mol
  • Heavy Atom Count: 13
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • LogP: 2.14170
  • PSA: 26.30000

3-(4-methoxyphenyl)cyclobutan-1-one Security Information

3-(4-methoxyphenyl)cyclobutan-1-one Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-(4-methoxyphenyl)cyclobutan-1-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DL6C-50mg
3-(4-METHOXYPHENYL)CYCLOBUTANONE
52498-02-9 95%
50mg
$327.00 2025-02-26
A2B Chem LLC
AG33172-50mg
3-(4-Methoxyphenyl)cyclobutan-1-one
52498-02-9 95%
50mg
$311.00 2024-04-19
Aaron
AR00DLEO-50mg
3-(4-METHOXYPHENYL)CYCLOBUTANONE
52498-02-9 98%
50mg
$247.00 2025-01-24
Alichem
A019125625-1g
3-(4-Methoxyphenyl)cyclobutanone
52498-02-9 95%
1g
$689.00 2023-09-01
Crysdot LLC
CD12065169-1g
3-(4-Methoxyphenyl)cyclobutanone
52498-02-9 95+%
1g
$556 2024-07-24
Enamine
EN300-43633-0.05g
3-(4-methoxyphenyl)cyclobutan-1-one
52498-02-9 95.0%
0.05g
$262.0 2025-02-20
Life Chemicals
F8880-4520-0.25g
3-(4-methoxyphenyl)cyclobutan-1-one
52498-02-9 95%+
0.25g
$855.0 2023-09-06
TRC
M216436-100mg
3-(4-Methoxyphenyl)cyclobutan-1-one
52498-02-9
100mg
$ 160.00 2022-06-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD00895-5g
3-(4-methoxyphenyl)cyclobutan-1-one
52498-02-9 95%
5g
$1800 2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN0861-500MG
3-(4-methoxyphenyl)cyclobutan-1-one
52498-02-9 95%
500MG
¥ 2,587.00 2023-04-13

3-(4-methoxyphenyl)cyclobutan-1-one Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:52498-02-9)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

3-(4-methoxyphenyl)cyclobutan-1-one Related Literature

52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:52498-02-9)3-(4-methoxyphenyl)cyclobutan-1-one
A1087714
Purity:99%
Quantity:1g
Price($):431.0